Cas no 1826-22-8 (4-(4-Chlorophenyl)-1,3-thiazole)

4-(4-Chlorophenyl)-1,3-thiazole structure
1826-22-8 structure
Product Name:4-(4-Chlorophenyl)-1,3-thiazole
CAS No:1826-22-8
MF:C9H6ClNS
MW:195.668639659882
MDL:MFCD02665933
CID:907058
PubChem ID:3250507
Update Time:2025-04-19

4-(4-Chlorophenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 4-(4-CHLORO-PHENYL)-THIAZOLE
    • 4-Chlor-benzylaceton-semicarbazon
    • 4-(4-Chlorophenyl)thiazole
    • AKOS001476167
    • C9H6ClNS
    • BBL020669
    • STK893359
    • SCHEMBL679357
    • H10173
    • 1826-22-8
    • EN300-3517031
    • 4-(p-chlorophenyl)thiazole
    • MFCD02665933
    • 4-(4-chlorophenyl)-1,3-thiazole
    • GS-5999
    • CS-0196910
    • DTXSID101311782
    • 4-(4-Chlorophenyl)-1,3-thiazole
    • MDL： MFCD02665933
    • Inchi： 1S/C9H6ClNS/c10-8-3-1-7(2-4-8)9-5-12-6-11-9/h1-6H
    • InChI Key： NHPGTSMKZRIWCJ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1=CSC=N1

Computed Properties

  • Exact Mass: 194.99100
  • Monoisotopic Mass: 194.9909481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13000
  • LogP: 3.46350

4-(4-Chlorophenyl)-1,3-thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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abcr
AB382732-1 g
4-(4-Chlorophenyl)-1,3-thiazole
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abcr
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eNovation Chemicals LLC
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TRC
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